Cas no 2034441-96-6 (1-(3-chlorophenyl)-4-4-(3-methoxypyrrolidin-1-yl)benzoylpiperazine)

• Product Name: 1-(3-chlorophenyl)-4-4-(3-methoxypyrrolidin-1-yl)benzoylpiperazine
• CAS No: 2034441-96-6
• MF: C₂₂H₂₆ClN₃O₂
• MW: 399.913744449615
• CID: 5933790
• PubChem ID: 92071015
• Update Time: 2025-09-27

1-(3-chlorophenyl)-4-4-(3-methoxypyrrolidin-1-yl)benzoylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-4-4-(3-methoxypyrrolidin-1-yl)benzoylpiperazine
• 2034441-96-6
• 1-(3-chlorophenyl)-4-[4-(3-methoxypyrrolidin-1-yl)benzoyl]piperazine
• AKOS026688168
• (4-(3-chlorophenyl)piperazin-1-yl)(4-(3-methoxypyrrolidin-1-yl)phenyl)methanone
• [4-(3-chlorophenyl)piperazin-1-yl]-[4-(3-methoxypyrrolidin-1-yl)phenyl]methanone
• F6443-1276

• Inchi： 1S/C22H26ClN3O2/c1-28-21-9-10-26(16-21)19-7-5-17(6-8-19)22(27)25-13-11-24(12-14-25)20-4-2-3-18(23)15-20/h2-8,15,21H,9-14,16H2,1H3
• InChI Key： WUYACZLYTMPMGV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(C(C2C=CC(=CC=2)N2CCC(C2)OC)=O)CC1

Computed Properties

• Exact Mass: 399.1713548g/mol
• Monoisotopic Mass: 399.1713548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 36Ų

Additional information on 1-(3-chlorophenyl)-4-4-(3-methoxypyrrolidin-1-yl)benzoylpiperazine

Recent Advances in the Study of 1-(3-chlorophenyl)-4-4-(3-methoxypyrrolidin-1-yl)benzoylpiperazine (CAS: 2034441-96-6)

In recent years, the compound 1-(3-chlorophenyl)-4-4-(3-methoxypyrrolidin-1-yl)benzoylpiperazine (CAS: 2034441-96-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 1-(3-chlorophenyl)-4-4-(3-methoxypyrrolidin-1-yl)benzoylpiperazine involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's chemical behavior and stability under various conditions.

Pharmacological studies have revealed that 1-(3-chlorophenyl)-4-4-(3-methoxypyrrolidin-1-yl)benzoylpiperazine exhibits notable activity as a modulator of specific neurotransmitter receptors. Preliminary in vitro and in vivo experiments suggest that the compound may have applications in the treatment of neurological disorders, including anxiety and depression. Its mechanism of action appears to involve the regulation of serotonin and dopamine pathways, although further research is needed to elucidate the precise molecular interactions.

Recent preclinical trials have also explored the compound's potential as an anticancer agent. Studies have demonstrated that 1-(3-chlorophenyl)-4-4-(3-methoxypyrrolidin-1-yl)benzoylpiperazine can inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The compound's ability to induce apoptosis and suppress tumor growth in animal models has sparked interest in its development as a novel chemotherapeutic agent. However, challenges related to bioavailability and toxicity profiles must be addressed before clinical trials can commence.

In addition to its therapeutic potential, researchers have investigated the compound's pharmacokinetics and metabolic pathways. Findings indicate that 1-(3-chlorophenyl)-4-4-(3-methoxypyrrolidin-1-yl)benzoylpiperazine undergoes extensive hepatic metabolism, with several metabolites identified as active contributors to its pharmacological effects. Understanding these metabolic pathways is crucial for optimizing dosing regimens and minimizing potential side effects in future clinical applications.

Despite the promising results, several gaps in knowledge remain. For instance, the long-term safety profile of the compound has not been thoroughly evaluated, and its interactions with other drugs are yet to be fully understood. Future research should focus on addressing these uncertainties through comprehensive toxicological studies and drug interaction assessments. Additionally, the development of more efficient synthesis methods could enhance the compound's accessibility for further research and potential commercialization.

In conclusion, 1-(3-chlorophenyl)-4-4-(3-methoxypyrrolidin-1-yl)benzoylpiperazine (CAS: 2034441-96-6) represents a compelling area of study in chemical biology and pharmaceutical research. Its diverse pharmacological activities and potential therapeutic applications underscore the need for continued investigation. By addressing current limitations and building on recent advancements, researchers can unlock the full potential of this compound, paving the way for innovative treatments in neurology and oncology.